Cas no 80304-42-3 (1,5-Dimethyl-1H-imidazole-4-carboxylic acid)

1,5-Dimethyl-1H-imidazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative with a molecular formula of C6H8N2O2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its imidazole core provides a rigid, nitrogen-rich scaffold, facilitating interactions in coordination chemistry and catalysis. The carboxylic acid functionality allows for further derivatization, enabling the formation of esters, amides, and other derivatives. The dimethyl substitution enhances steric and electronic properties, improving stability and reactivity in targeted applications. This compound is valued for its consistent purity, well-characterized structure, and utility in medicinal chemistry research, including the development of enzyme inhibitors and bioactive molecules.

1,5-Dimethyl-1H-imidazole-4-carboxylic acid structure

80304-42-3 structure

Product Name:1,5-Dimethyl-1H-imidazole-4-carboxylic acid

CAS No:80304-42-3

MF:C₆H₈N₂O₂

MW:140.139921188354

MDL:MFCD18910969

CID:1006184

Update Time:2025-10-14

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid
- 1,5-dimethylimidazole-4-carboxylic acid
- 1H-Imidazole-4-carboxylic acid, 1,5-dimethyl-
- MJWMSFLDPWTOSC-UHFFFAOYSA-N
- FCH966539
- 2517AC
- AX8211340
- ST24036876
- 1,5-Dimethyl-1H-imidazole-4-carboxylic acid (ACI)
- MDL： MFCD18910969
- Inchi： 1S/C6H8N2O2/c1-4-5(6(9)10)7-3-8(4)2/h3H,1-2H3,(H,9,10)
- InChI Key： MJWMSFLDPWTOSC-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)N(C)C=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 149
Topological Polar Surface Area: 55.1

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	224936-1g	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	95%	1g	￡277.00	2022-02-28
abcr	AB402268-250 mg	1,5-Dimethyl-1H-imidazole-4-carboxylic acid; .	80304-42-3		250MG	€265.90	2022-06-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D847557-100mg	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	97%	100mg	796.50	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX781-100mg	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	97%	100mg	674CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX781-5g	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	97%	5g	11536CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX781-250mg	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	97%	250mg	1399CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CX781-1g	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	97%	1g	2887.0CNY	2021-08-03
Fluorochem	224936-250mg	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	95%	250mg	￡111.00	2022-02-28
Fluorochem	224936-5g	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	95%	5g	￡868.00	2022-02-28
Fluorochem	224936-10g	1,5-Dimethyl-1H-imidazole-4-carboxylic acid	80304-42-3	95%	10g	￡1446.00	2022-02-28

1,5-Dimethyl-1H-imidazole-4-carboxylic acid Related Literature

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Analyst, 1880,5, 146-147
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

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3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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